5-[(2,4-Diphenyl-1,3-thiazol-5-yl)methyl]-1,3,4-oxadiazol-2-yl 4-fluorobenzyl sulfide

• IUPAC Name: 2-[(2,4-diphenyl-1,3-thiazol-5-yl)methyl]-5-[(4-fluorophenyl)methylsulfanyl]-1,3,4-oxadiazole
• InChI: InChI=1S/C25H18FN3OS2/c26-20-13-11-17(12-14-20)16-31-25-29-28-22(30-25)15-21-23(18-7-3-1-4-8-18)27-24(32-21)19-9-5-2-6-10-19/h1-14H,15-16H2
• InChI Key: BNLDASDXBQFPPD-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=C(SC(=N2)C3=CC=CC=C3)CC4=NN=C(O4)SCC5=CC=C(C=C5)F
• Molecular Formula: C25H18FN3OS2
• Molecular Weight: 459.6 g/mol

Description

5-[(2,4-Diphenyl-1,3-thiazol-5-yl)methyl]-1,3,4-oxadiazol-2-yl 4-fluorobenzyl sulfide is a useful research compound. Its molecular formula is C25H18FN3OS2 and its molecular weight is 459.56. The purity is usually 95%.
BenchChem offers high-quality 5-[(2,4-Diphenyl-1,3-thiazol-5-yl)methyl]-1,3,4-oxadiazol-2-yl 4-fluorobenzyl sulfide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 5-[(2,4-Diphenyl-1,3-thiazol-5-yl)methyl]-1,3,4-oxadiazol-2-yl 4-fluorobenzyl sulfide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antioxidant Activity

. Antioxidants are substances that can prevent or slow damage to cells caused by free radicals, unstable molecules that the body produces as a reaction to environmental and other pressures.

Analgesic and Anti-inflammatory Activity

. This suggests that they could be used in the treatment of conditions characterized by pain and inflammation.

Antimicrobial and Antifungal Activity

. This indicates their potential use in combating various bacterial and fungal infections.

Antiviral Activity

. This suggests that they could be used in the development of new antiviral drugs.

Diuretic Activity

. Diuretics help the body get rid of excess water and salt.

Anticonvulsant and Neuroprotective Activity

. This suggests their potential use in the treatment of neurological disorders such as epilepsy.

Antitumor and Cytotoxic Activity

. This indicates their potential use in cancer treatment.

Anti-Trypanosomal Activity

. This suggests their potential use in the treatment of this disease.

Mechanism of Action

Target of Action

The primary targets of the compound are yet to be identified. Thiazole derivatives, which this compound is a part of, are known to exhibit a broad range of biological activities . They have been found in many potent biologically active compounds, such as antimicrobial, antifungal, anti-inflammatory, antitumor, and antiviral drugs .

Mode of Action

Thiazole derivatives are known to interact with various biological targets to induce their effects . The presence of different substituents on the thiazole ring can greatly affect the biological outcomes .

Biochemical Pathways

Thiazole derivatives are known to influence a variety of biochemical pathways due to their diverse biological activities .

Pharmacokinetics

Thiazole derivatives are generally known for their good solubility in water and other polar solvents , which can influence their bioavailability.

Result of Action

Thiazole derivatives have been reported to exhibit a variety of biological effects, including antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, and antitumor activities .

Action Environment

Environmental factors can significantly influence the action, efficacy, and stability of this compound. For instance, the solubility of thiazole derivatives in water and other polar solvents can be influenced by the pH and temperature of the environment .